3-(3-chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide

• Molecular Formula: C23H21ClN6O
• Molecular Weight: 432.91
• IUPAC Name: 3-(3-Chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide
• InChI: InChI=1S/C23H21ClN6O/c24-17-3-1-2-16(14-17)20-15-26-30-11-8-21(28-22(20)30)23(31)27-18-4-6-19(7-5-18)29-12-9-25-10-13-29/h1-8,11,14-15,25H,9-10,12-13H2,(H,27,31)
• InChI Key: QCGAHSHQTXYFSB-UHFFFAOYSA-N
• SMILES: O=C(C1=NC2=C(C3=CC=CC(Cl)=C3)C=NN2C=C1)NC4=CC=C(N5CCNCC5)C=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: TCMDC 132663; TCMDC132663; TCMDC-132663; MMV-022478; MMV 022478; MMV022478

Description

MMV022478 is an antischistosomal agent against chronic S. mansoni infection.

Scientific Research Applications

Synthesis and Potential Uses in Imaging and Treatment

• Synthesis for Imaging : One study describes the synthesis of a related compound for potential use in Positron Emission Tomography (PET) imaging, specifically for imaging of the IRAK4 enzyme in neuroinflammation. This suggests a possible application in neuroscientific research and diagnostic imaging (Wang et al., 2018).

• Antitumor Activities : Research into similar compounds includes investigations into their antitumor activities. One study highlights the design and synthesis of a compound, exploring its potential as an antitumor agent. This indicates a research interest in the use of pyrazolo[1,5-a]pyrimidine derivatives in cancer treatment (Xin, 2012).

• Anticancer Properties : Another study focused on the design, synthesis, and evaluation of anticancer properties of carboxamides, sulfonamides, ureas, and thioureas derived from similar compounds. This research underscores the compound's relevance in developing new anticancer drugs (Kumar et al., 2016).

• Antimicrobial Evaluation : The compound has also been studied for its antimicrobial properties. A study synthesized derivatives and evaluated their antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Patil et al., 2021).

Structural and Chemical Studies

• Structural Characterization : Research on similar compounds includes structural characterization, like X-ray crystal analysis, to understand their chemical properties better. This knowledge can be crucial for further applications in drug development (Lv et al., 2013).

• Synthesis Techniques : Studies also explore different synthesis techniques of related compounds, which is essential for improving the efficiency and feasibility of producing these compounds for various applications (Drev et al., 2014).

• Heterocyclic Synthesis : The role of these compounds in heterocyclic synthesis has been explored, highlighting their utility in creating a wide range of chemically diverse molecules for various applications (Ho & Suen, 2013).

Biochemical Interactions and Medicinal Applications

• Antibacterial Activity and Protein Interaction : A study on novel water-soluble derivatives of the compound demonstrated antibacterial activity. The research also explored how these compounds interact with plasma proteins, indicating potential medicinal applications (He et al., 2020).

• Cytotoxicity Against Cancer Cells : Another aspect of research includes the synthesis of new derivatives and evaluating their cytotoxicity against cancer cells, suggesting potential in cancer therapy (Hassan et al., 2014).

• Role in Antagonizing Receptors : There's research on the molecular interaction of an antagonist derivative with the CB1 cannabinoid receptor, which could have implications in neuroscience and pharmacology (Shim et al., 2002).

• Microwave-Assisted Synthesis : Studies also report on microwave-assisted synthesis methods for these compounds, which can be more efficient and environmentally friendly than traditional methods (Mekky et al., 2021).